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Compound of Interest

Compound Name: 2-(Propan-2-yl)thiomorpholine

CAS No.: 1354949-45-3

Cat. No.: B1374443

Get Quote

Executive Summary & Chemical Context[1][2][3]
2-(Propan-2-yl)thiomorpholine (also known as 2-isopropylthiomorpholine) is a substituted

heterocycle often used as a scaffold in medicinal chemistry. While specific Safety Data Sheets

(SDS) for this exact isomer may be sparse in public databases, its safety profile must be

inferred via Structure-Activity Relationships (SAR) based on its parent compound,

thiomorpholine.

Critical Warning: This compound possesses two distinct functional groups that dictate its

disposal:

Secondary Amine: Basic, corrosive, and incompatible with acids.

Thioether (Sulfide): High odor threshold ("Stench") and incompatible with strong oxidizers.

The Directive: Treat this substance as a Corrosive, Flammable, Stench Liquid. Improper

disposal risks regulatory fines (RCRA), facility evacuation due to odor release, or fire/explosion

via incompatible mixing.
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Hazard Identification & Physical Profile
Since specific physical data for the 2-isopropyl isomer is often unavailable, the following

parameters are estimated based on the parent thiomorpholine and standard alkyl-substitution

effects.

Table 1: Estimated Chemical Profile & Hazards
Parameter Value / Classification Operational Implication

Physical State Clear to yellow liquid
Standard liquid waste

protocols apply.

Flash Point ~60–70 °C (Est.)
Class IIIA Combustible Liquid.

Keep away from heat sources.

Odor
High Stench

(Sulfurous/Rotten)

Zero Tolerance: Open only in a

fume hood.

pH > 11 (Basic)
Do NOT mix with acids

(Exothermic reaction).

GHS Hazards
Skin Corr.[1][2][3][4] 1B, Flam.

[2] Liq. 3

Requires full chemical resistant

PPE.

RCRA Code
D001 (Ignitable), D002

(Corrosive)

Must be labeled specifically for

waste vendors.

Pre-Disposal Stabilization (The "Stench" Protocol)
The primary logistical failure in handling thiomorpholines is odor control. The thioether moiety

can be detected by the human nose at parts per billion (ppb).

The Oxidation Trap (For Glassware & Trace Waste Only)
Do NOT mix bulk quantities of the amine with bleach, as this can form hazardous chloramines.

Use this protocol only for rinsing glassware or neutralizing trace residues.

Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution.

Soak: Submerge contaminated glassware or syringe needles in the bath inside a fume hood.
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Mechanism: The bleach oxidizes the smelly sulfide (

) to a non-volatile sulfoxide (

) or sulfone (

).

Duration: Soak for 2–4 hours.

Rinse: Rinse with water, then Acetone. Dispose of the acetone rinse in the organic waste

stream.

Step-by-Step Disposal Workflows
Stream A: Bulk Liquid Waste (> 5 mL)
Goal: Safe containment for incineration.

Segregation: Select a waste container designated for "Basic Organic Waste".

Prohibited: Do not add to "Acidic Waste" or "Oxidizing Waste" containers.

Double Containment:

Place the primary waste bottle inside a secondary sealable bag or plastic overpack

bucket.

Add Activated Carbon or vermiculite between the layers to adsorb fugitive odors.

Labeling:

Label clearly: "Contains 2-(Propan-2-yl)thiomorpholine. Organic Base. STENCH."

Mark as Flammable and Corrosive.[2]

Stream B: Solid Waste (Contaminated Gloves/Wipes)
Goal: Prevent odor migration in facility trash.
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Immediate Seal: Place contaminated gloves/wipes immediately into a Ziploc-style bag inside

the fume hood.

Secondary Seal: Place the first bag into a second bag.

Disposal: Discard into the Solid Hazardous Waste drum (usually a wide-mouth drum with a

locking ring).

Do NOT: Throw in regular trash. This will cause the entire lab hallway to smell of sulfur,

triggering false gas leak alarms.

Visualized Decision Matrix
The following diagram outlines the logical flow for categorizing and disposing of thiomorpholine

waste to ensure safety and compliance.
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Waste Generation:
2-(Propan-2-yl)thiomorpholine

Determine Waste Type

Liquid Waste
(Reaction mixture / Bulk)

Solid Waste
(Gloves, Septa, Wipes)

Trace Residue
(Glassware, Syringes)

Check Segregation:
Is the waste container Acidic?

Double Bagging
(Ziploc + Carbon)

Oxidation Bath
(Dilute Bleach Soak)

Segregate:
Use 'Basic Organic' Stream

No (Safe)

STOP: Exotherm Risk
Do NOT Mix

Yes (Acidic)

Final Disposal:
RCRA Lab Pack / Incineration

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating and treating thiomorpholine waste streams.

Note the critical check against acidic waste streams to prevent exothermic reactions.

Spill Contingency Protocol
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area. The smell will be overwhelming.

PPE Upgrade: Wear Butyl Rubber gloves (standard Nitrile offers poor protection against

some amines) and a respirator with Organic Vapor/Acid Gas cartridges if ventilation is poor.

Containment: Surround the spill with absorbent pads.

Neutralization:

Cover the spill with activated carbon or a commercial solvent adsorbent.

Note: Do not pour bleach directly on a large amine spill (Chloramine risk).

Cleanup: Scoop material into a wide-mouth jar, seal tightly, double bag, and label as

"Hazardous Waste - Spill Debris (Stench)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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